Cas no 21295-57-8 (Solvent Red 149)
Solvent Red 149 structure
Product Name:Solvent Red 149
CAS No:21295-57-8
MF:C23H22N2O2
MW:358.432985782623
CID:51760
PubChem ID:88858
Update Time:2025-04-18
Solvent Red 149 Chemical and Physical Properties
Names and Identifiers
-
- Solvent Red 149
- C.I. 674700
- 6-(Cyclohexylamino)-3-N-methylanthrapyridone
- 6-cyclohexylamino-3-methyl-3H-naphtho[1,2,3-de]quinoline-2,7-dione
- 6-Cyclohexylamino-3-N-methylanthrapyridon
- CCG-2768
- EINECS 244-320-0
- 10-(cyclohexylamino)-14-methyl-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13(17)-heptaene-8,15-dione
- AB00091286-01
- 6-(Cyclohexylamino)-3-methyl-3H-dibenz(f,ij)isoquinoline-2,7-dione
- NS00026829
- 6-(cyclohexylamino)-3-methyl-3H-naphtho[1,2,3-de]quinoline-2,7-dione
- AKOS030491192
- 71902-18-6
- Oprea1_542617
- 3H-Naphtho[1,2,3-de]quinoline-2,7-dione,6-(cyclohexylamino)-3-methyl-
- DTXSID00175560
- SolventRed149
- 10-(cyclohexylamino)-14-methyl-14-azatetracyclo[7.7.1.02, 7.013, 17]heptadeca-1(16), 2, 4, 6, 9, 11, 13(17)-heptaene-8, 15-dione
- 21295-57-8
- SCHEMBL12311435
- JZGUXCXDBKBCDN-UHFFFAOYSA-N
-
- Inchi： 1S/C23H22N2O2/c1-25-19-12-11-18(24-14-7-3-2-4-8-14)22-21(19)17(13-20(25)26)15-9-5-6-10-16(15)23(22)27/h5-6,9-14,24H,2-4,7-8H2,1H3
- InChI Key： JZGUXCXDBKBCDN-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C2=CC(N(C)C3C=CC(=C1C=32)NC1CCCCC1)=O
Computed Properties
- Exact Mass: 358.16800
- Monoisotopic Mass: 358.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.4A^2
- XLogP3: 4
Experimental Properties
- Density: 1.31
- Boiling Point: 597.8°C at 760 mmHg
- Flash Point: 315.4°C
- Refractive Index: 1.683
- PSA: 51.10000
- LogP: 4.46050
Solvent Red 149 Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Solvent Red 149 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S224385-5g |
Solvent Red 149 |
21295-57-8 | 5g |
$ 220.00 | 2022-06-03 | ||
| TRC | S224385-10g |
Solvent Red 149 |
21295-57-8 | 10g |
$ 365.00 | 2022-06-03 | ||
| TRC | S224385-25g |
Solvent Red 149 |
21295-57-8 | 25g |
$ 725.00 | 2022-06-03 | ||
| Aaron | AR01DOGS-1g |
3H-Naphtho[1,2,3-de]quinoline-2,7-dione,6-(cyclohexylamino)-3-methyl- |
21295-57-8 | 1g |
$57.00 | 2025-02-12 | ||
| 1PlusChem | 1P01DO8G-1g |
3H-Naphtho[1,2,3-de]quinoline-2,7-dione,6-(cyclohexylamino)-3-methyl- |
21295-57-8 | 1g |
$63.00 | 2023-12-19 | ||
| A2B Chem LLC | AX16752-1g |
3H-Naphtho[1,2,3-de]quinoline-2,7-dione,6-(cyclohexylamino)-3-methyl- |
21295-57-8 | 1g |
$38.00 | 2024-04-20 | ||
| A2B Chem LLC | AX16752-5g |
3H-Naphtho[1,2,3-de]quinoline-2,7-dione,6-(cyclohexylamino)-3-methyl- |
21295-57-8 | 5g |
$76.00 | 2024-04-20 | ||
| A2B Chem LLC | AX16752-25g |
3H-Naphtho[1,2,3-de]quinoline-2,7-dione,6-(cyclohexylamino)-3-methyl- |
21295-57-8 | 25g |
$172.00 | 2024-04-20 | ||
| Aaron | AR01DOGS-10g |
3H-Naphtho[1,2,3-de]quinoline-2,7-dione,6-(cyclohexylamino)-3-methyl- |
21295-57-8 | 10g |
$351.00 | 2025-02-12 |
Solvent Red 149 Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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